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Abstract
1-Bromooctadecane, also known as stearyl bromide, is a long-chain alkyl halide that serves

as a pivotal intermediate in a multitude of organic syntheses and material science applications.

Its bifunctional nature, possessing a long, hydrophobic alkyl chain and a reactive bromide,

makes it a versatile building block for the introduction of the octadecyl group into various

molecular scaffolds. This technical guide provides a comprehensive overview of the history,

synthesis, physicochemical properties, and key applications of 1-Bromooctadecane, with a

focus on detailed experimental protocols and data presentation for the scientific community.

Introduction and Historical Context
While the precise moment of the first synthesis of 1-Bromooctadecane is not readily available

in contemporary literature, its preparation and characterization are well-established, with

foundational purification methods being cited from the 1930s and 1950s. Key publications by

Meyer & Ried (1933) and Hoffmann & Smyth (1950) are frequently referenced in the context of

its purification, suggesting its use and study in the scientific community from at least that

period. The primary and most enduring method for its synthesis involves the nucleophilic

substitution of the hydroxyl group in stearyl alcohol (1-octadecanol) with a bromine atom,
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typically using hydrogen bromide.[1] This straightforward and efficient conversion has

cemented 1-Bromooctadecane's role as a readily accessible long-chain alkylating agent.

Physicochemical and Spectroscopic Data
The physical and spectroscopic properties of 1-Bromooctadecane are well-documented,

providing crucial information for its identification, handling, and use in experimental setups.

Physical Properties
A summary of the key physical properties of 1-Bromooctadecane is presented in Table 1.

Property Value Reference(s)

Molecular Formula C₁₈H₃₇Br [2]

Molecular Weight 333.39 g/mol [2]

Appearance
White to light yellow solid or

colorless to light yellow liquid
[3][4]

Melting Point 25-30 °C [2]

Boiling Point 214-216 °C at 12 mmHg [2]

Density 0.976 g/mL at 25 °C [2]

Refractive Index 1.462-1.464 [4]

Solubility

Insoluble in water; soluble in

ethanol, ether, ethyl acetate,

and petroleum ether.

[3][4]

Spectroscopic Data
Spectroscopic analysis is essential for the structural elucidation and purity assessment of 1-
Bromooctadecane. Key data from ¹H NMR, ¹³C NMR, IR, and Mass Spectrometry are

summarized below.

Table 2: Spectroscopic Data of 1-Bromooctadecane
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Technique
Key Peaks / Chemical Shifts

(δ)
Reference(s)

¹H NMR (CDCl₃)

~3.41 ppm (t, 2H, -CH₂Br),

~1.85 ppm (quint, 2H, -

CH₂CH₂Br), ~1.25 ppm (m,

30H, -(CH₂)₁₅-), ~0.88 ppm (t,

3H, -CH₃)

[1][5]

¹³C NMR (CDCl₃)

~33.8 ppm (-CH₂Br), ~32.8

ppm, ~29.7 ppm, ~29.6 ppm,

~29.5 ppm, ~29.4 ppm, ~29.1

ppm, ~28.7 ppm, ~28.2 ppm,

~22.7 ppm, ~14.1 ppm (-CH₃)

[5][6]

IR (liquid film)

~2924 cm⁻¹ (C-H stretch),

~2853 cm⁻¹ (C-H stretch),

~1465 cm⁻¹ (C-H bend), ~722

cm⁻¹ (-(CH₂)n- rock), ~646

cm⁻¹ (C-Br stretch)

[5][7]

Mass Spec (EI)

m/z 253, 255 ([M-C₆H₁₂]⁺),

135, 137 ([C₄H₈Br]⁺), 97, 83,

69, 57, 43

[8]

Synthesis of 1-Bromooctadecane
The most common and efficient method for the synthesis of 1-Bromooctadecane is the

reaction of stearyl alcohol with hydrogen bromide. Below is a detailed experimental protocol

based on established procedures.

Experimental Protocol: Synthesis from Stearyl Alcohol
and HBr
This protocol describes the synthesis of 1-Bromooctadecane via the reaction of 1-octadecanol

with hydrobromic and sulfuric acids.[9]

Materials:
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1-Octadecanol (Stearyl alcohol)

48% Hydrobromic acid

Concentrated (98%) Sulfuric acid

5% Sodium bicarbonate solution

Anhydrous calcium chloride or sodium sulfate

Dichloromethane or diethyl ether (for extraction)

Equipment:

Round-bottom flask with a reflux condenser and mechanical stirrer

Heating mantle

Separatory funnel

Vacuum distillation apparatus

Procedure:

To a two-necked round-bottom flask equipped with a reflux condenser and mechanical

stirrer, add 100 mL of 48% hydrobromic acid.

With continuous stirring, slowly add 25 mL of concentrated sulfuric acid through an addition

funnel. Caution: The reaction is exothermic.

Add 270 g of 1-octadecanol to the mixture, followed by the slow addition of another 25 mL of

concentrated sulfuric acid.

Heat the reaction mixture to 90 °C and maintain it at this temperature with continuous stirring

for 8 hours.

After the reflux period, cool the mixture to room temperature. The mixture will separate into

two layers.
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Transfer the mixture to a separatory funnel and separate the lower aqueous layer.

Wash the upper organic layer (crude 1-Bromooctadecane) with an equal volume of 5%

sodium bicarbonate solution, followed by a wash with water.

Dry the organic layer over anhydrous calcium chloride or sodium sulfate.

Filter to remove the drying agent.

Purify the crude product by vacuum distillation, collecting the fraction at 214-216 °C under 12

mmHg pressure.[2] The expected yield is typically high, often exceeding 90%.[3]

Purification Methods
For obtaining high-purity 1-Bromooctadecane, several methods have been reported. These

include:

Recrystallization: Twice recrystallizing the compound from the melt.[4]

Washing and Distillation: Washing the crude product with aqueous sodium sulfate, followed

by concentrated sulfuric acid (with cooling), and another wash with aqueous sodium sulfate

before fractional vacuum distillation.[4]

Chemical Reactions and Applications
1-Bromooctadecane is a versatile reagent in organic synthesis, primarily utilized for the

introduction of the C18 alkyl chain.

Nucleophilic Substitution Reactions
The carbon-bromine bond in 1-Bromooctadecane is susceptible to nucleophilic attack, making

it an excellent substrate for Sₙ2 reactions. This reactivity is fundamental to many of its

applications.
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Diagram 1: General Nucleophilic Substitution of 1-Bromooctadecane.

Preparation of Wittig Reagents
1-Bromooctadecane reacts with triphenylphosphine to form the corresponding phosphonium

salt, which can be deprotonated with a strong base to yield a Wittig reagent. This reagent is

instrumental in the synthesis of long-chain alkenes.
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Diagram 2: Synthesis and Application of Wittig Reagent from 1-Bromooctadecane.

Key Applications
Surfactant Synthesis: It is a key raw material for the production of quaternary ammonium

compounds, which are widely used as cationic surfactants, phase-transfer catalysts, and

biocides.

Functionalization of Materials: 1-Bromooctadecane has been used in the synthesis of

shortened single-walled carbon nanotubes (s-SWCNTs), modifying their surface properties.

[2][3]
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Drug Delivery: The long alkyl chain is of interest in the development of lipid-based drug

delivery systems, where it can be used to modify the lipophilicity of drug molecules.

Organic Synthesis: It serves as a precursor for the synthesis of various long-chain alkanes,

ethers, and esters. For instance, it is used to prepare octadecane in the presence of sodium

borohydride.[3] It is also a raw material for the preparation of dimethyldistearylammonium

bromide, a modifier for bentonite.[3]

Conclusion
1-Bromooctadecane is a cornerstone of long-chain alkyl chemistry, with a history of use

spanning nearly a century. Its straightforward synthesis from readily available starting

materials, coupled with its versatile reactivity, ensures its continued importance in both

academic research and industrial applications. This guide provides the essential technical

information for researchers and professionals working with this valuable chemical intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to 1-Bromooctadecane:
Discovery, Synthesis, and Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b154017#discovery-and-history-of-1-
bromooctadecane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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